BENGHE Foundational & Exploratory

Check Availability & Pricing

Molecular weight and formula of 3-Amino-4-
chlorobenzonitrile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Amino-4-chlorobenzonitrile

Cat. No.: B1266679

An In-depth Technical Guide to 3-Amino-4-chlorobenzonitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical information on 3-Amino-4-chlorobenzonitrile, a chemical
intermediate relevant in various research and development applications.

Core Compound Properties

Molecular Formula: C7HsCIN2[1]
Molecular Weight: 152.58 g/mol [1][2]

Physicochemical and Identification Data

A summary of key quantitative and identifying information for 3-Amino-4-chlorobenzonitrile is
presented below.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1266679?utm_src=pdf-interest
https://www.benchchem.com/product/b1266679?utm_src=pdf-body
https://www.benchchem.com/product/b1266679?utm_src=pdf-body
https://www.scbt.com/p/3-amino-4-chlorobenzonitrile-53312-79-1
https://www.scbt.com/p/3-amino-4-chlorobenzonitrile-53312-79-1
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-3-chlorobenzonitrile
https://www.benchchem.com/product/b1266679?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Weight 152.58 [11[3]
Molecular Formula C7HsCIN2 [1]

CAS Number 53312-79-1 [1113114]
Melting Point 87-91 °C [31[5]

Boiling Point (Predicted)

292.0+£20.0 °C

[5]

Density (Predicted)

1.33+0.1 g/cm3

[5]

Purity 96% - 98% [11[3]

Form Solid, powder to crystal [3][5]
Light yellow to Yellow to

Color (5]

Orange

Experimental Protocols

Synthesis of 3-Amino-4-chlorobenzonitrile

While a specific protocol for the synthesis of 3-Amino-4-chlorobenzonitrile is referenced in

Tetrahedron Letters, 36, p. 9305, 1995[5], a general representative synthesis for a related

benzonitrile derivative, 4-chloro-3-nitrobenzonitrile, involves the nitration of a p-

chlorobenzonitrile precursor[6]. A generalized workflow for such a synthesis is described below.

General Workflow for the Synthesis of a Substituted Benzonitrile

e Reaction Setup: A solution of the starting benzonitrile is prepared in a suitable solvent (e.g.,

concentrated sulfuric acid) in a reaction vessel equipped with a stirrer and cooling system

(e.g., an ice bath).

» Addition of Reagents: The nitrating agent (e.g., fuming nitric acid) is added dropwise to the

cooled and stirred solution, maintaining a low temperature (e.g., below 0°C) to control the

reaction rate and prevent side reactions.
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» Reaction Monitoring: The reaction mixture is stirred at a controlled temperature for a
specified period (e.g., 30 minutes to several hours) to ensure the completion of the reaction.
The progress can be monitored by techniques such as Thin Layer Chromatography (TLC).

e Quenching and Precipitation: The reaction mixture is slowly poured into ice water to quench
the reaction and precipitate the solid product.

« |solation and Purification: The precipitate is collected by filtration and washed with a
neutralizing solution (e.g., 5% sodium bicarbonate) and then with water until the filtrate is
neutral.

e Drying and Recrystallization: The crude product is dried and can be further purified by
recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the final product.

Logical Relationships of Compound Identifiers

The following diagram illustrates the relationship between the compound's name and its key
identifiers.

3-Amino-4-chlorobenzonitrile

has formula as molecular weight is identified by

C7H5CIN2 ( 152.58 g/mol ) CAS: 53312-79-1

Click to download full resolution via product page
Caption: Relationship between the chemical name and its key identifiers.

Experimental Workflow Visualization

The following diagram illustrates a general workflow for the synthesis and purification of a
benzonitrile derivative.
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Caption: General workflow for the synthesis of a benzonitrile derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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